Cas no 1353965-03-3 (N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine)

• Product Name: N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine
• CAS No: 1353965-03-3
• MF: C₁₁H₁₇BrN₂
• MW: 257.170081853867
• CID: 2162938
• Update Time: 2025-06-26

N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(4-bromo-benzyl)-n*1*-ethyl-ethane-1,2-diamine
• N1-(4-bromobenzyl)-N1-ethylethane-1,2-diamine
• AM93427
• N-(4-Bromobenzyl)-N-ethyl-1,2-ethanediamine
• N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine

• Inchi： 1S/C11H17BrN2/c1-2-14(8-7-13)9-10-3-5-11(12)6-4-10/h3-6H,2,7-9,13H2,1H3
• InChI Key： QCNRQHVGQKCOQI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 300.6±22.0 °C at 760 mmHg
• Flash Point: 135.6±22.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine

Professional Introduction to N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine (CAS No. 1353965-03-3)

N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1353965-03-3, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The molecular structure of this compound features a bromobenzyl group and an ethylamine moiety, which contribute to its reactivity and versatility in various chemical reactions.

The< strong>N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine molecule is characterized by a symmetric ethane-1,2-diamine backbone, which provides a stable framework for further functionalization. The presence of the 4-bromo-benzyl group introduces a region of high electrophilicity, making the compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active compounds.

In recent years, there has been a surge in research focused on developing new methodologies for constructing nitrogen-containing heterocycles, which are prevalent in many pharmacologically active molecules. The< strong>N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine has been utilized as a key building block in the synthesis of various nitrogen-containing heterocycles, including pyrimidines and pyrazoles. These heterocycles are of particular interest due to their wide range of biological activities, such as antiviral, antibacterial, and anticancer properties.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The< strong>N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine has been employed in the synthesis of novel kinase inhibitors by serving as a precursor for constructing specific pharmacophores that interact with the active sites of these enzymes. Recent studies have demonstrated the efficacy of compounds derived from this molecule in inhibiting aberrant signaling pathways associated with cancer cell proliferation.

The< strong>CAS number 1353965-03-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers to communicate effectively and avoid confusion regarding molecular structures. The compound's detailed chemical properties, including its solubility profile, melting point, and spectroscopic data, have been thoroughly characterized and are readily available in databases such as PubChem and SciFinder.

The synthesis of< strong>N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromobenzyl group can be readily introduced via halogenation reactions of benzyl derivatives, while the ethylamine moiety can be incorporated through nucleophilic substitution or reductive amination techniques. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for further derivatization.

In conclusion, N*1*-(4-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine (CAS No. 1353965-03-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for constructing complex molecular architectures, particularly nitrogen-containing heterocycles and kinase inhibitors. The continued exploration of this compound's synthetic applications will undoubtedly contribute to advancements in drug discovery and development.